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Compound of Interest

Compound Name: 2-Ethylphenol-d2

Cat. No.: B12378379 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical calculation and

experimental determination of the molecular weight of 2-Ethylphenol-d2, an isotopically

labeled compound of significant interest in metabolic studies and quantitative analysis.

Theoretical Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. For isotopically labeled compounds such as 2-Ethylphenol-d2, the

standard atomic weights of specific atoms are replaced by the atomic weights of their isotopes.

The molecular formula for the unlabeled 2-Ethylphenol is C₈H₁₀O.[1][2][3] The deuterated

variant, 2-Ethylphenol-d2, has the molecular formula C₈H₈D₂O, indicating that two hydrogen

atoms (H) have been replaced by deuterium atoms (D).[4] Deuterium is a stable isotope of

hydrogen containing one proton and one neutron.[5]

The calculation proceeds by summing the masses of eight carbon atoms, eight hydrogen

atoms, two deuterium atoms, and one oxygen atom.

1.1 Atomic Weight Data

The table below summarizes the IUPAC standard atomic weights for the elements and isotopes

relevant to this calculation.
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Element / Isotope Symbol
Standard Atomic Weight
(Da)

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Deuterium D / ²H 2.014

Data sourced from IUPAC recommendations. The atomic weight of deuterium is approximately

2.014 Da.

1.2 Calculation and Comparison

Using the atomic weights from Table 1.1, the molecular weights for both 2-Ethylphenol and 2-
Ethylphenol-d2 are calculated and compared below.

Compound Molecular Formula Calculation
Monoisotopic Mass
(Da)

2-Ethylphenol C₈H₁₀O
(8 * 12.011) + (10 *

1.008) + (1 * 15.999)
122.165

2-Ethylphenol-d2 C₈H₈D₂O

(8 * 12.011) + (8 *

1.008) + (2 * 2.014) +

(1 * 15.999)

124.177

Note: The molecular weight of unlabeled 2-Ethylphenol is approximately 122.16 g/mol .

Experimental Determination Protocol: Mass
Spectrometry
Mass spectrometry is the definitive method for determining the molecular weight of compounds

by measuring the mass-to-charge ratio (m/z) of their ions. The following protocol outlines a

typical workflow using Gas Chromatography-Mass Spectrometry (GC-MS).
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2.1 Objective

To experimentally verify the molecular weight of a 2-Ethylphenol-d2 sample and confirm its

isotopic enrichment.

2.2 Materials and Instrumentation

Sample: 2-Ethylphenol-d2, dissolved in a volatile solvent (e.g., Dichloromethane).

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an

electron ionization (EI) source.

GC Column: A non-polar capillary column suitable for separating phenols.

2.3 Methodology

Sample Preparation: Prepare a dilute solution of 2-Ethylphenol-d2 (approx. 100 µg/mL) in

dichloromethane.

GC Separation:

Inject 1 µL of the sample into the GC inlet.

The sample is vaporized and carried by an inert gas (e.g., Helium) through the GC

column.

The column separates 2-Ethylphenol-d2 from any potential impurities based on boiling

point and chemical interactions.

Ionization (EI):

As the analyte elutes from the GC column, it enters the MS ion source.

The molecules are bombarded with a high-energy electron beam (typically 70 eV), causing

them to ionize and form a molecular ion (M⁺) and various fragment ions.

Mass Analysis:
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The ions are accelerated into a mass analyzer (e.g., a quadrupole).

The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

A detector records the abundance of ions at each m/z value.

The resulting mass spectrum plots ion intensity versus m/z. The peak corresponding to the

intact molecular ion (M⁺) is used to confirm the molecular weight. For 2-Ethylphenol-d2,

this peak is expected at an m/z of approximately 124.

2.4 Data Interpretation

The mass spectrum of 2-Ethylphenol-d2 should show a prominent molecular ion peak at m/z ≈

124. The spectrum of any unlabeled 2-Ethylphenol impurity would show a corresponding peak

at m/z ≈ 122. The relative intensities of these peaks can be used to calculate the percentage of

deuteration.

Visualizations
The following diagrams illustrate the logical and experimental workflows associated with

determining the molecular weight of 2-Ethylphenol-d2.
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Caption: Experimental workflow for GC-MS analysis.
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Caption: Relationship between parent and deuterated molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Guide to the Molecular Weight of 2-
Ethylphenol-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378379#2-ethylphenol-d2-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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